N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide

• IUPAC Name: N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide
• InChI: InChI=1S/C21H21N3O2/c1-15-22-23-20(26-15)16-11-13-17(14-12-16)21(25)24(19-9-5-6-10-19)18-7-3-2-4-8-18/h2-4,7-8,11-14,19H,5-6,9-10H2,1H3
• InChI Key: SFLKNRZOJMOVKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CC=C(C=C2)C(=O)N(C3CCCC3)C4=CC=CC=C4
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide: is a complex organic compound characterized by its unique structure, which includes a cyclopentyl group, a phenyl group, and a 1,3,4-oxadiazole ring with a methyl substituent[_{{{CITATION{{{_1{Design, Synthesis, and Anticancer Evaluation of N-(4-{5-4-(5-Methyl-1 ...

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide typically involves multiple steps, starting with the formation of the 1,3,4-oxadiazole ring[_{{{CITATION{{{1{Design, Synthesis, and Anticancer Evaluation of N-(4-{5-[4-(5-Methyl-1 ...](https://link.springer.com/article/10.1134/S1070428021040187). One common approach is to react a suitable precursor containing the phenyl group with a cyclopentyl derivative under controlled conditions to form the oxadiazole ring[{{{CITATION{{{_1{Design, Synthesis, and Anticancer Evaluation of N-(4-{5-4-(5-Methyl-1 .... The reaction conditions often require the use of strong bases or acids, and the process may involve heating to facilitate the ring closure.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using specialized equipment to ensure consistency and purity. The process would be optimized to maximize yield and minimize by-products, often involving continuous flow reactors or batch processing techniques.

Chemical Reactions Analysis

Types of Reactions: N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with different functional groups.

• Reduction: Reduction reactions can be used to modify the compound's structure, potentially altering its properties.

• Substitution: Substitution reactions can introduce new substituents onto the benzamide or oxadiazole ring.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

• Substitution: Various nucleophiles and electrophiles can be employed, depending on the desired substitution.

Major Products Formed: The major products formed from these reactions can include oxidized derivatives, reduced forms, and substituted analogs, each with potentially different biological and chemical properties.

Scientific Research Applications

Chemistry and Biology: In chemistry, this compound can be used as a building block for synthesizing more complex molecules. In biology, it may serve as a probe or inhibitor in biochemical assays to study enzyme activity or receptor binding.

Medicine: N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide has shown potential in medicinal chemistry, particularly in the development of new therapeutic agents. Its unique structure may interact with biological targets, making it a candidate for drug discovery and development.

Industry: In the industrial sector, this compound could be used in the manufacture of advanced materials, such as polymers or coatings, due to its chemical stability and reactivity.

Mechanism of Action

The mechanism by which N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide exerts its effects involves its interaction with specific molecular targets. The oxadiazole ring and phenyl group may bind to enzymes or receptors, modulating their activity. The exact pathways and targets would depend on the biological context in which the compound is used.

Comparison with Similar Compounds

• N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine

• 4-(5-Cyclopentyl-1,3,4-oxadiazol-2-yl)piperidine

• N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides

Uniqueness: N-cyclopentyl-4-(5-methyl-1,3,4-oxadiazol-2-yl)-N-phenylbenzamide stands out due to its specific combination of functional groups and structural features, which may confer unique biological and chemical properties compared to similar compounds.